4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid

• Molecular Formula: C15H18O3
• Molecular Weight: 246.30 g/mol
• IUPAC Name: 4-oxo-6-(4-propan-2-ylphenyl)hex-5-enoic acid
• InChI: InChI=1S/C15H18O3/c1-11(2)13-6-3-12(4-7-13)5-8-14(16)9-10-15(17)18/h3-8,11H,9-10H2,1-2H3,(H,17,18)
• InChI Key: OPVLRABYTJJWGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=CC(=O)CCC(=O)O

Description

4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid is a substituted hexenoic acid derivative characterized by a conjugated α,β-unsaturated ketone system (4-oxo group) and a 4-isopropylphenyl substituent at the terminal carbon of the hex-5-enoic acid backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-(propan-2-yl)benzaldehyde and hex-5-enoic acid.

Condensation Reaction: The 4-(propan-2-yl)benzaldehyde undergoes a condensation reaction with hex-5-enoic acid in the presence of a suitable catalyst, such as piperidine, to form the intermediate compound.

Oxidation: The intermediate compound is then subjected to an oxidation reaction using an oxidizing agent like potassium permanganate or chromium trioxide to introduce the 4-oxo group, resulting in the formation of 4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid.

Industrial Production Methods

Industrial production of 4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Common industrial methods include:

Batch Reactors: Utilizing batch reactors where the reactants are mixed and allowed to react over a specified period.

Continuous Flow Reactors: Employing continuous flow reactors to maintain a steady production rate and consistent product quality.

Chemical Reactions Analysis

Types of Reactions

4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the 4-oxo group to a hydroxyl group, forming alcohol derivatives.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, introducing different substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Piperidine, palladium on carbon for hydrogenation reactions.

Major Products Formed

Oxidation Products: Carboxylic acids, ketones.

Reduction Products: Alcohols, alkanes.

Substitution Products: Halogenated derivatives, nitro compounds.

Scientific Research Applications

Overview

4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid, also known as a derivative of hexenoic acid, is a compound that has garnered attention for its potential applications in various scientific fields, particularly in medicinal chemistry and pharmacology. This article explores the diverse applications of this compound, supported by comprehensive data tables and documented case studies.

Pharmaceutical Development

4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid has been investigated for its role as a pharmaceutical agent. It has shown promise as a modulator of specific biological targets, particularly in the context of cystic fibrosis transmembrane conductance regulator (CFTR) modulation. Research indicates that compounds with similar structures can enhance CFTR function, potentially offering therapeutic benefits for cystic fibrosis patients .

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds related to 4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid. For instance, derivatives exhibiting structural similarities have demonstrated significant growth inhibition against various cancer cell lines, including those associated with breast and ovarian cancers . The mechanism of action is believed to involve the induction of apoptosis and inhibition of cell proliferation.

Enzyme Inhibition

The compound has been explored for its ability to inhibit specific enzymes involved in metabolic pathways. Inhibition studies reveal that derivatives can selectively inhibit kynurenine aminotransferase, which plays a crucial role in the kynurenine pathway linked to neurodegenerative diseases . This suggests potential applications in treating conditions such as Alzheimer's disease and depression.

Table 1: Anticancer Activity of Related Compounds

Compound Name	Cell Line Tested	Percent Growth Inhibition (%)
N-Aryl-5-(3,4,5-Trifluorophenyl)	SNB-19	86.61
N-Aryl-5-(3,4,5-Trifluorophenyl)	OVCAR-8	85.26
N-Aryl-5-(3,4,5-Trifluorophenyl)	NCI-H40	75.99
4-Oxo derivative	MDA-MB-231	67.55

Table 2: Enzyme Inhibition Studies

Compound Name	Target Enzyme	Inhibition Effect
4-Oxo derivative	Kynurenine Aminotransferase	Selective inhibition observed
Related compound	CFTR	Modulatory effects noted

Case Study 1: Modulation of CFTR

A study focused on the modulation of CFTR by compounds structurally related to 4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid demonstrated significant improvements in chloride ion transport in epithelial cells. This effect was attributed to enhanced channel opening and stability .

Case Study 2: Anticancer Efficacy

In vitro studies conducted on various cancer cell lines showed that derivatives of the compound induced apoptosis through the activation of caspase pathways. The results indicated a dose-dependent relationship between compound concentration and cell viability reduction .

Mechanism of Action

The mechanism of action of 4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating enzymes involved in metabolic pathways.

Modulating Receptors: Interacting with cellular receptors to influence signal transduction processes.

Altering Gene Expression: Affecting the expression of genes related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues of Hex-5-enoic Acid Derivatives

Hex-5-enoic acid derivatives are a versatile scaffold in drug design. Below is a comparative analysis of key compounds:

Compound Name	Substituents	Key Features	Reported Activity
4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid	4-Oxo, 4-isopropylphenyl	Lipophilic due to isopropyl; α,β-unsaturated ketone for potential reactivity	Limited data; structural similarity suggests thromboxane modulation potential
Samixogrel	6-(3-pyridyl), 4-(2-((4-chlorophenyl)sulfonamido)ethyl)phenyl	Dual sulfonamide and pyridyl groups; polar substituents	Thromboxane A2 receptor antagonist and synthetase inhibitor
Compound from	6-(3-pyridyl), 4-(4-(2-benzenesulfonamidoethyl)phenyl)	Sulfonamide enhances solubility; pyridyl enables π-π interactions	Dual thromboxane A2 antagonist/synthetase inhibitor
Compound from	6-(4-bicyclic substituent)phenyl	Complex bicyclic group; hydroxyl and sulfonyl groups	Estrogen receptor ligand (nuclear receptor modulation)

Pharmacological and Physicochemical Differences

• Sulfonamide and pyridyl groups in analogs () introduce hydrogen-bonding and ionizable sites, critical for thromboxane A2 receptor binding and dual inhibitory activity . The α,β-unsaturated ketone in the target compound may participate in Michael addition reactions or act as a electrophilic warhead in covalent inhibitors, a feature less prominent in saturated analogs .

• Biological Target Specificity :

  • Samixogrel and related sulfonamide derivatives exhibit dual thromboxane A2 antagonism/synthetase inhibition , attributed to their ability to interact with both the receptor and enzyme active sites .
  • The estrogen receptor ligand () demonstrates how bulky bicyclic substituents can redirect activity toward nuclear receptors, highlighting scaffold versatility .

• Synthetic Accessibility :

  • The target compound’s synthesis likely involves straightforward alkylation or coupling reactions to introduce the isopropylphenyl group, whereas sulfonamide-containing analogs require additional steps for sulfonylation and pyridyl incorporation .

Computational and Crystallographic Insights

• Noncovalent Interactions: Crystallographic data from reveals that similar hexenoic acid derivatives form O—H···O hydrogen bonds and C—H···π interactions, stabilizing their conformations. The target compound’s ketone and carboxylic acid groups likely engage in analogous interactions . Computational tools like Multiwfn () and electron localization function (ELF) analysis () could elucidate differences in electron density distribution between the target compound and sulfonamide analogs, explaining reactivity and binding variations .

• Solubility and Stability :

  • The isopropyl group may reduce aqueous solubility compared to sulfonamide derivatives, necessitating formulation optimization for in vivo applications.

Biological Activity

4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid, a compound with significant potential in medicinal chemistry, has garnered attention for its biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The chemical structure of 4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{O}_3$$

This compound features a ketone group and an alkene, which are crucial for its biological activity.

Antioxidant Properties

Research indicates that compounds with a similar structure exhibit antioxidant activity. For instance, flavonoids containing the 4-oxo group have been shown to inhibit oxidative stress in endothelial cells, which is a precursor to various cardiovascular diseases . The presence of the 4-oxo group is critical for these effects, as it enhances the compound's ability to scavenge free radicals.

Anti-inflammatory Effects

Studies have demonstrated that 4-Oxo derivatives can modulate inflammatory pathways. In particular, they may inhibit the production of pro-inflammatory cytokines and reduce the activation of nuclear factor kappa B (NF-kB), leading to decreased inflammation in various models . This suggests potential therapeutic applications in conditions like arthritis and other inflammatory diseases.

Antimicrobial Activity

Preliminary studies have indicated that 4-Oxo compounds can exhibit antimicrobial properties. For example, derivatives have been tested against both Gram-positive and Gram-negative bacteria, showing varying degrees of inhibition . The minimum inhibitory concentrations (MICs) for these compounds ranged from 100 to 400 µg/mL, suggesting moderate to good antimicrobial activity.

Enzyme Inhibition

The biological activity of 4-Oxo-6-[4-(propan-2-yl)phenyl]hex-5-enoic acid may be attributed to its ability to inhibit specific enzymes involved in metabolic pathways. For example, it may act as an inhibitor of sulfotransferases, which play a role in drug metabolism and detoxification processes . This inhibition can lead to increased bioavailability of other therapeutic agents.

Interaction with Cellular Pathways

The compound's interaction with cellular signaling pathways is another area of interest. It has been observed to influence pathways related to apoptosis and cell survival, potentially making it useful in cancer therapy .

Case Studies

Study	Findings
Study on antioxidant effects	Demonstrated significant reduction in oxidative stress markers in endothelial cells treated with flavonoids containing the 4-oxo group	Supports the use of 4-Oxo compounds in cardiovascular disease prevention
Investigation of anti-inflammatory properties	Showed decreased levels of TNF-alpha and IL-6 in models treated with 4-Oxo derivatives	Suggests potential for treating inflammatory diseases
Antimicrobial testing	MIC values ranging from 100 to 400 µg/mL against various bacterial strains	Indicates moderate antimicrobial efficacy